Cas no 2138163-30-9 (2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol)

• Product Name: 2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol
• CAS No: 2138163-30-9
• MF: C₉H₁₃N₅O₂S
• MW: 255.296819448471
• CID: 6165478
• PubChem ID: 165955356
• Update Time: 2025-10-28

2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol
• 2138163-30-9
• EN300-738117

• Inchi： 1S/C9H13N5O2S/c10-9-11-8(6-17-9)4-14-3-7(12-13-14)5-16-2-1-15/h3,6,15H,1-2,4-5H2,(H2,10,11)
• InChI Key： HPFLWQHCUFPKKL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CN1C=C(COCCO)N=N1

Computed Properties

• Exact Mass: 255.07899585g/mol
• Monoisotopic Mass: 255.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 127Ų

Additional information on 2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol

Introduction to 2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol (CAS No. 2138163-30-9)

2-({1-[(2-amino-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-yl}methoxy)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138163-30-9, belongs to a class of molecules that exhibit promising properties for drug discovery and development. Its molecular architecture incorporates multiple heterocyclic rings, including a thiazole and a triazole moiety, which are well-documented for their role in modulating various biological pathways.

The structural complexity of 2-( { 1 - [ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 - triazol - 4 - yl } methoxy ) ethan - 1 - ol makes it an intriguing candidate for further investigation in medicinal chemistry. The presence of a methylene group linked to both the thiazole and triazole rings suggests potential for diverse interactions with biological targets. This compound's synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 2-( { 1 - [ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 - triazol - 4 - yl } methoxy ) ethan - 1 - ol are being explored for their potential applications in treating various diseases. The thiazole ring is particularly noteworthy, as it is a core structural unit in numerous bioactive molecules, including antibiotics and antifungals. Its ability to engage with biological macromolecules makes it a valuable scaffold for drug design.

The triazole moiety in this compound adds another layer of complexity, offering opportunities for selective binding to biological targets. Triazoles have been extensively studied for their antiviral, anti-inflammatory, and anticancer properties. The combination of these two heterocyclic systems in 2-( { 1 - [ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 - triazol - 4 - yl } methoxy ) ethan - 1 - ol suggests that it may exhibit multiple pharmacological activities simultaneously.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No.2138163-30-9 with greater accuracy. Molecular docking studies have shown that this compound can interact with enzymes and receptors involved in critical cellular processes. These interactions may lead to therapeutic effects by modulating pathways associated with diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 2-( { 1 - [ ( 2 - amino - 1 , 3 - thiazol - 4 - yl ) methyl ] - 1 H - 1 , 2 , 3 triazol } } methoxy)ethan--{]--{]--{]--{]--{]--{]--{]--{]--{]--{]--{]--{]}]}]}]}]}]}]}]}]}]}]}]}]}]}}methanol has been optimized by several research groups to improve yield and scalability. Key synthetic steps include the formation of the methylene bridge, followed by the introduction of the triazole ring via cycloaddition reactions. The final step involves the methoxylation of the ethanol moiety to complete the structure.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may possess significant therapeutic potential. The ability of CAS No.2138163-30-9 to interact with multiple targets makes it an attractive candidate for developing combination therapies. Such approaches are increasingly recognized as effective strategies for managing complex diseases.

In conclusion,( { \textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf\textbf} \textit \left( \left( \left( \left( \left( \left( \left( \left( \left( \left( \right) } } } } } } } methoxy)ethananol is a structurally complex organic molecule with promising applications in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs.